Cas no 2171264-08-5 ((2S)-3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid)

• Product Name: (2S)-3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid
• CAS No: 2171264-08-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5777609
• PubChem ID: 165558044
• Update Time: 2025-06-03

(2S)-3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-cyclopropyl-2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]propanoic acid
• EN300-1472684
• 2171264-08-5
• (2S)-3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid

• Inchi： 1S/C27H32N2O5/c1-2-7-18(15-25(30)29-24(26(31)32)14-17-12-13-17)28-27(33)34-16-23-21-10-5-3-8-19(21)20-9-4-6-11-22(20)23/h3-6,8-11,17-18,23-24H,2,7,12-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)/t18-,24-/m0/s1
• InChI Key： ATSJGBOCKUWMNE-UUOWRZLLSA-N
• SMILES： OC([C@H](CC1CC1)NC(C[C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid

Comprehensive Analysis of (2S)-3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS No. 2171264-08-5)

The compound (2S)-3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid (CAS No. 2171264-08-5) is a highly specialized chiral molecule with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable building block for drug discovery and bioconjugation. Researchers are increasingly interested in this compound due to its potential role in developing targeted therapies and biologics, aligning with the growing demand for precision medicine.

One of the key features of CAS No. 2171264-08-5 is its stereochemical purity, which is critical for ensuring the efficacy and safety of peptide-based drugs. The (2S) and (3S) configurations in its backbone contribute to its high selectivity in binding to biological targets. This property is particularly relevant in the context of cancer research, where chiral specificity can significantly impact drug performance. Recent studies have highlighted the importance of such compounds in designing inhibitors for enzymes involved in disease pathways.

The Fmoc group in this molecule serves as a protecting group for amines during solid-phase peptide synthesis (SPPS). This technique is widely used in the production of therapeutic peptides, which are gaining traction as alternatives to traditional small-molecule drugs. With the rise of personalized medicine, the demand for high-purity peptide intermediates like (2S)-3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid has surged. Researchers are also exploring its utility in antibody-drug conjugates (ADCs), a hot topic in oncology drug development.

From a synthetic chemistry perspective, the cyclopropyl moiety in this compound introduces rigidity into peptide chains, which can enhance metabolic stability and bioavailability. These attributes are crucial for overcoming challenges in oral peptide delivery, a major focus area in modern pharmacology. Additionally, the compound's compatibility with green chemistry principles makes it attractive for sustainable drug manufacturing, addressing environmental concerns in the pharmaceutical industry.

The analytical characterization of CAS No. 2171264-08-5 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). These methods ensure the compound meets the stringent purity standards required for preclinical studies. As regulatory agencies emphasize quality by design (QbD) in drug development, the precise control over such intermediates becomes even more critical.

In the context of artificial intelligence in drug discovery, compounds like (2S)-3-cyclopropyl-2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopropanoic acid are frequently used as training data for machine learning models predicting peptide properties. This intersection of computational chemistry and experimental validation represents a cutting-edge approach to accelerating drug development timelines.

Storage and handling of this compound require attention to its hygroscopic nature and sensitivity to light. Proper protocols, including storage under inert atmosphere and at controlled temperatures, are essential for maintaining its stability. These considerations are particularly important for contract research organizations (CROs) and pharmaceutical manufacturers working with sensitive intermediates.

Looking ahead, the versatility of CAS No. 2171264-08-5 positions it as a key player in emerging areas like peptide vaccines and cell-penetrating peptides. As the scientific community continues to explore novel applications, this compound will likely remain at the forefront of innovative therapeutic development, contributing to advancements in treating complex diseases.